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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

4-chlorobenzenesulfinyl Chloride
2901-92-0

B3032610

Part 1: Executive Technical Summary

4-Chlorobenzenesulfinyl chloride (CAS: 4124-37-2) is a highly reactive, electrophilic

sulfur(lV) intermediate used primarily in the synthesis of chiral sulfoxides, sulfinamides, and

novel deoxyfluorination reagents (e.g., SulfoxFluor). Unlike its chemically stable analogue, 4-

chlorobenzenesulfonyl chloride (Sulfur VI), the sulfinyl chloride is hydrolytically unstable and

prone to disproportionation, requiring rigorous exclusion of moisture during handling.

Critical Distinction: Sulfinyl vs. Sulfonyl

Researchers frequently conflate this molecule with its oxidized counterpart. The distinction is

non-trivial regarding reactivity and safety.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3032610#bc-rfq
https://www.benchchem.com/product/b3032610/docs?utm_src=pdf-body#physicochemical-properties-technical-guide-4-chlorobenzenesulfinyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

4-Chlorobenzenesulfinyl

4-Chlorobenzenesulfonyl

Feature _ :
Chloride Chloride
Formula
Sulfur State +4 (Sulfinyl) +6 (Sulfonyl)
CAS 4124-37-2 98-60-2
Stability Low (Moisture Sensitive) High (Stable Solid)
o Chiral center precursor; ) ]
Reactivity Achiral electrophile

Racemizes at RT

Part 2: Physicochemical Profile

Care Data Table

Property Value /| Description Note
Yellow to orange liquid or low- Often handled as a crude oil or
Appearance ] ) ) ] N
melting solid solution due to instability.
Molecular Weight 195.07 g/mol
Decomposes at atmospheric
Boiling Point ~100-110°C (at 0.5 mmHg) pressure. Distill only under
high vacuum.
Denser than water; sinks in
Density > 1.4 g/mL (Estimated) aqueous extractions (if not
hydrolyzed).
Soluble in
- Reacts violently with water and
Solubility
, Toluene, THF, alcohols.

Refractive Index

High aromatic content.

Storage

-20°C, under Argon/Nitrogen

Prone to disproportionation to
disulfide and sulfonyl chloride
if left at RT.
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Stability & Degradation Mechanism

The compound is thermodynamically unstable relative to its disproportionation products. Upon
exposure to moisture, it undergoes rapid hydrolysis to 4-chlorobenzenesulfinic acid, which
further decomposes.

Hydrolysis Equation:
Disproportionation (Slow, catalyzed by light/acid):

Part 3: Synthesis & Manufacturing Protocols

Two primary routes exist for generating high-purity 4-chlorobenzenesulfinyl chloride. The
Thiol Oxidation route is preferred for large-scale raw material conversion, while the Sulfinic Acid
Activation route is preferred for high-purity laboratory applications.

Method A: Oxidative Chlorination (Thiol Route)
Best for: Starting from inexpensive raw materials.
Reagents: 4-Chlorothiophenol, Sulfuryl Chloride (
), Acetic Acid (catalytic).
e Setup: Flame-dried 3-neck flask,
atmosphere, dropping funnel, cryo-bath (-40°C).
» Dissolution: Dissolve 4-chlorothiophenol (1.0 eq) in anhydrous

. Add catalytic acetic acid (0.1 eq).

o Addition: Dropwise add

(1.05 eq) over 30 minutes. Maintain temp < -30°C to prevent over-oxidation to sulfonyl
chloride.

e Warming: Allow to warm to 0°C. Gas evolution (
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) will occur.

« |solation: Remove solvent under reduced pressure. The product is obtained as a yellow oil.

Method B: Deoxychlorination (Sulfinic Acid Route)

Best for: High purity, avoiding over-oxidation.

Reagents: 4-Chlorobenzenesulfinic acid, Thionyl Chloride (

» Slurry: Suspend 4-chlorobenzenesulfinic acid (sodium salt or free acid) in anhydrous
toluene.

o Chlorination: Add excess thionyl chloride (2.0 eq) at 0°C.
o Reflux: Heat to 60°C for 2 hours until gas evolution ceases.
« Purification: Distill off excess
and toluene. The residue is the pure sulfinyl chloride.
Part 4: Reactivity & Applications[1][2]

Mechanistic Pathways

The sulfur atom in 4-chlorobenzenesulfinyl chloride is a "hard" electrophile. It reacts via an
addition-elimination mechanism (

-like at Sulfur).

Key Reaction Classes:
e Aminolysis: Reacts with primary/secondary amines to form Sulfinamides.

e Alcoholysis: Reacts with alcohols (with base) to form Sulfinates.
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» Oxidative Imidation: Reacts with Chloramine-T to form Sulfonimidoyl fluorides (e.qg.,
SulfoxFluor).

Visualization of Reactivity

The following diagram illustrates the central role of this intermediate in divergent synthesis.

Sulfinamides
(Chiral Auxiliaries)
y

+ R-OH / Base
+ Chloramine-T / KF

SulfoxFluor
(Deoxyfluorination Reagent)

S02CI2 / -40°C
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(CAS: 4124-37-2)

SOCI2/60°C
(Deoxychlorination

Sulfinate Esters

[ 4-Chlorobenzenesulfinic Acid

Click to download full resolution via product page

Figure 1: Synthesis and divergent reactivity profile of 4-chlorobenzenesulfinyl chloride.

Featured Application: Synthesis of SulfoxFluor

One of the most valuable modern applications of this molecule is as the precursor to
SulfoxFluor, a shelf-stable deoxyfluorination reagent used in late-stage drug functionalization.

Protocol (Adapted from Org. Process Res. Dev. 2022):

e Precursor: Generate 4-chlorobenzenesulfinyl chloride in situ from the sulfinic acid using

 Imidation: Treat the crude sulfinyl chloride with Chloramine-T trihydrate in acetonitrile.

o Fluorination: Perform halide exchange using Potassium Fluoride (KF) and 18-crown-6.
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e Result: Yields N-tosyl-4-chlorobenzenesulfonimidoyl fluoride (SulfoxFluor), a crystalline solid
used to convert alcohols to alkyl fluorides.

Part 5: Handling & Safety (E-E-A-T)
Experimental Precautions

» Moisture Exclusion: All glassware must be oven-dried. Use Schlenk techniques.

e Pressure Build-up: Hydrolysis releases HCI gas. Do not store in sealed containers without
pressure-relief capability if moisture ingress is suspected.

» Corrosivity: Highly corrosive to metal and tissue. Double-glove (Nitrile) and use a face shield.
Quality Control (Self-Validating)
To verify the integrity of the reagent before use in critical steps:

» Visual Check: If the liquid is dark brown or has significant precipitate, it has likely
disproportionated.

e H-NMR Validation:

o Sulfinyl Chloride (Target): Look for aromatic doublets shifted distinctively from the starting
material.

o Impurity Check: Check for the broad singlet of sulfinic acid (approx. 10-12 ppm) or the
distinct shifts of the sulfonyl chloride (which are often downfield).

o Hydrolysis Test: Add a drop to water. It should sizzle immediately and drop to pH < 1. If it
floats or is inert, it may be the disulfide or sulfone (degradation products).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Physicochemical Properties & Technical Guide: 4-
Chlorobenzenesulfinyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032610/docs#physicochemical-properties-technical-
guide-4-chlorobenzenesulfinyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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